Cas no 14379-28-3 (N-Dodecanoyl-L-valine)

• Product Name: N-Dodecanoyl-L-valine
• CAS No: 14379-28-3
• MF: C₁₇H₃₃NO₃
• MW: 299.448825597763
• CID: 49761
• PubChem ID: 26658
• Update Time: 2025-04-18

N-Dodecanoyl-L-valine Chemical and Physical Properties

Names and Identifiers

• N-Dodecanoyl-L-valine
• N-DODECANOYL-VALINE
• (S)-N-dodecanoylvaline
• L-N-lauroylvaline
• N-Lauroyl-L-valine
• N-Lauryl-L-valin
• N-n-dodecanoyl (L)-valine
• Valine,N-lauroyl-, L- (8CI)
• N-Dodecanoylvaline
• N-dodecanoyl-l-val
• WQHXCNGQDLRDMP-INIZCTEOSA-N
• DTXSID10932101
• N-(1-Hydroxydodecylidene)valine
• N-lauroylvaline
• (2S)-2-(dodecanoylamino)-3-methylbutanoic acid
• 14379-28-3
• N-(1-OXODODECYL)-L-VALINE
• SCHEMBL2636223
• AKOS014787207
• L-Valine, N-(1-oxododecyl)-

• Inchi： 1S/C17H33NO3/c1-4-5-6-7-8-9-10-11-12-13-15(19)18-16(14(2)3)17(20)21/h14,16H,4-13H2,1-3H3,(H,18,19)(H,20,21)/t16-/m0/s1
• InChI Key： WQHXCNGQDLRDMP-INIZCTEOSA-N
• SMILES： O=C(CCCCCCCCCCC)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 299.24600
• Monoisotopic Mass: 299.246044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 5.7

Experimental Properties

• Density: 0.964
• Boiling Point: 470.2°Cat760mmHg
• Flash Point: 238.2°C
• Refractive Index: 1.465
• PSA: 66.40000
• LogP: 4.52360